Cas no 338418-11-4 (N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine)

• Product Name: N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine
• CAS No: 338418-11-4
• MF: C₁₂H₁₁F₃N₄
• MW: 268.237752199173
• MDL: MFCD00139798
• CID: 5012394
• Update Time: 2026-02-27

N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine
• MLS000543241
• SMR000169210
• N,N-dimethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine
• Bionet2_001628
• BDBM43384
• cid_1475712
• HMS1368L21
• HMS2394B16
• N,N-dimethyl-2-pyridin-2-yl-6-(trifluoromethyl)pyrimidin-4-amine
• dimethyl-[2-(2-pyridyl)-6-(trifluoromethyl)pyrimidin-4-yl]amine
• N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine

• MDL： MFCD00139798
• Inchi： 1S/C12H11F3N4/c1-19(2)10-7-9(12(13,14)15)17-11(18-10)8-5-3-4-6-16-8/h3-7H,1-2H3
• InChI Key： QRXYEEIFPRNCHK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC(C2C=CC=CN=2)=N1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.2
• Topological Polar Surface Area: 41.9

Additional information on N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine

Introduction to N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine (CAS No. 338418-11-4)

N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine, a compound with the chemical formula C₁₂H₁₁F₃N₄, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including dimethylamino, pyridinyl, and trifluoromethyl substituents, contributes to its unique chemical properties and biological interactions.

The CAS number 338418-11-4 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. The molecular structure of N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine features a pyrimidine core substituted with a 2-pyridinyl group at the 2-position and a trifluoromethyl group at the 6-position. Additionally, the presence of a dimethylamino group at the 4-position enhances its reactivity and potential for further derivatization.

This compound has garnered considerable attention in recent years due to its promising pharmacological properties. Pyrimidine derivatives are well-documented for their roles in various biological processes, including enzyme inhibition, DNA intercalation, and receptor binding. The dimethylamino group in particular is known to enhance solubility and bioavailability, making it an attractive moiety for drug design.

Recent studies have highlighted the potential of N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine as a lead compound in the development of novel therapeutic agents. Its structural features suggest that it may interact with multiple biological targets, making it a versatile candidate for drug discovery programs. For instance, the trifluoromethyl group can improve metabolic stability and binding affinity, while the pyridinyl moiety can facilitate interactions with specific enzymes or receptors.

In particular, research has focused on its potential applications in oncology. Pyrimidine-based compounds have shown efficacy in inhibiting kinases and other enzymes involved in cancer cell proliferation. The N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine structure may offer advantages over existing agents due to its optimized binding profile and reduced toxicity. Preclinical studies have demonstrated its ability to selectively target cancer cells while minimizing side effects on healthy tissues.

The pyridinyl substituent is another key feature that contributes to the compound's biological activity. Pyridine derivatives are known for their ability to modulate various signaling pathways, including those involved in inflammation, neurodegeneration, and infectious diseases. By incorporating this moiety into the molecular framework, researchers aim to develop drugs that can effectively address a broad spectrum of diseases.

Furthermore, the trifluoromethyl group plays a crucial role in enhancing the pharmacokinetic properties of N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine. This substituent is frequently used in drug design to improve lipophilicity, reduce metabolic degradation, and increase binding affinity. The presence of three fluorine atoms at the C-6 position significantly alters the electronic properties of the molecule, leading to enhanced interactions with biological targets.

The synthesis of N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in its preparation.

As research continues to evolve, new applications for N,N-Dimethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine are being explored. Its unique structural features make it a valuable scaffold for designing next-generation therapeutics targeting complex diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality.

The future prospects of this compound are promising, with ongoing studies focusing on improving its pharmacological profile and exploring new therapeutic indications. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers aim to accelerate the development of novel drugs based on this promising scaffold.